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Compound of Interest

Compound Name: Urapidil-d4
Cat. No.: B15615290
Get Quote
\ J

This technical guide provides a comprehensive overview of the synthesis and characterization
of Urapidil-d4, a deuterated analog of the antihypertensive drug Urapidil. This document is
intended for researchers, scientists, and professionals in the field of drug development and
medicinal chemistry. Urapidil-d4 is a valuable tool in pharmacokinetic studies and as an
internal standard for analytical purposes.

Physicochemical Properties and Characterization
Data

Urapidil-d4 shares similar physicochemical properties with its non-deuterated counterpart, with
the key difference being its increased molecular weight due to the incorporation of four
deuterium atoms. The most common positions for deuteration are on the piperazine ring, as
this can minimize kinetic isotope effects on the metabolic pathways of the drug.

Table 1: Physicochemical Properties of Urapidil-d4
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Property Value Reference
6-((3-(4-(2-
Methoxyphenyl)piperazin-1-yl-
Chemical Name 2,2,6,6-d4)propyl)amino)-1,3- [1]
dimethylpyrimidine-2,4(1H,3H)-
dione
CAS Number 1795122-12-1 [1]
Molecular Formula C20H25D4aNs03 [11[2]
Molecular Weight 391.50 g/mol [1]
Appearance White to off-white solid [3]

Purity (by HPLC)

>95% to >98%

[1]14]

Storage Conditions

-20°C for long-term storage

[3]4]

Table 2: Mass Spectrometry Data for Urapidil and Urapidil-d4

Compound Precursor lon (m/z)  Product lon (m/z) Analytical Method
Urapidil 205 LC-MS/MS
Urapidil-d4 205 LC-MS/MS

Synthesis of Urapidil-d4

The synthesis of Urapidil-d4 can be achieved by adapting established methods for the

synthesis of Urapidil.[5][6] The general strategy involves the coupling of two key intermediates:

a deuterated 1-(2-methoxyphenyl)piperazine and 6-[(3-chloropropyl)amino]-1,3-dimethyluracil.

Proposed Synthesis Workflow

The following diagram illustrates a plausible synthetic route for Urapidil-d4. This proposed

pathway is based on the known synthesis of Urapidil and general principles of organic

synthesis for introducing deuterium labels.
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Synthesis of Precursor 1: 1-(2-Methoxyphenyl)piperazine-d4

Piperazine-d8

Buchwald.Harni _
amination g . - -
1-Bromo-2-methoxybenzene » | HEMEE R Nucleophilic substtution | Final ioupilng Reaction

Synthesis of Precursor 2: 6-[(3-chloropropyl)amino]-1,3-dimethyluracil

3-Chloro-1-propanol 6-(3-hydroxypropyl)amino]-1,3-dimethyluracil 6-[(3-chloropropyl)amino]-1,3-dimethyluracil

Nucleophilic substitution

6-Amino-1,3-dimethyluracil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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